Cas no 90271-69-5 (2-bromo-N-(oxolan-2-ylmethyl)acetamide)

• Product Name: 2-bromo-N-(oxolan-2-ylmethyl)acetamide
• CAS No: 90271-69-5
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• MDL: MFCD06149124
• CID: 871715
• PubChem ID: 17381686
• Update Time: 2025-05-20

2-bromo-N-(oxolan-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(tetrahydro-2-furanylmethyl)acetamide
• 2-bromo-N-(oxolan-2-ylmethyl)acetamide
• CHEMBRDG-BB 4023678
• F3310-0884
• DTXSID30589555
• 90271-69-5
• AKOS016344125
• 2-Bromo-N-((tetrahydrofuran-2-yl)methyl)acetamide
• CS-0313369
• BB 0258564
• 2-bromo-N-(tetrahydrofuran-2-ylmethyl)acetamide
• FT-0681811
• 2-Bromo-N-[(oxolan-2-yl)methyl]acetamide
• LS-06276
• AKOS000500177
• MFCD06149124
• G78726
• STL066929
• acetamide, 2-bromo-N-[(tetrahydro-2-furanyl)methyl]-
• ALBB-019176

• MDL： MFCD06149124
• Inchi： 1S/C7H12BrNO2/c8-4-7(10)9-5-6-2-1-3-11-6/h6H,1-5H2,(H,9,10)
• InChI Key： JUGOUFILNKUDPR-UHFFFAOYSA-N
• SMILES： BrCC(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 221.00500
• Monoisotopic Mass: 221.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.06740

2-bromo-N-(oxolan-2-ylmethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-bromo-N-(oxolan-2-ylmethyl)acetamide

2-Bromo-N-(Oxolan-2-ylmethyl)Acetamide: A Comprehensive Overview

2-Bromo-N-(oxolan-2-ylmethyl)acetamide, also known by its CAS number 90271-69-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom, an acetamide group, and a cyclic ether moiety. The molecule's versatility has made it a valuable tool in various synthetic and medicinal chemistry applications.

The structure of 2-bromo-N-(oxolan-2-ylmethyl)acetamide consists of an acetamide group (CH3CONH-) attached to a methylene group (CH2), which is further connected to an oxolane ring (a five-membered cyclic ether). The presence of the bromine atom at the second position of the acetamide group introduces reactivity that can be exploited in various chemical transformations. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

Recent studies have highlighted the potential of 2-bromo-N-(oxolan-2-ylmethyl)acetamide in drug discovery. Researchers have explored its role as a building block for constructing bioisosteres, which are molecules with similar physical properties but different chemical structures. These bioisosteres can be used to optimize drug candidates by improving their pharmacokinetic profiles or reducing toxicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated how this compound can be utilized to synthesize analogs with enhanced solubility and bioavailability.

In addition to its role in drug discovery, 2-bromo-N-(oxolan-2-ylmethyl)acetamide has found applications in materials science. Its cyclic ether moiety makes it suitable for use in polymerization reactions, where it can serve as a monomer or a cross-linking agent. Recent advancements in polymer chemistry have leveraged this compound to develop novel materials with tailored mechanical and thermal properties. For example, a research team at the University of California reported the synthesis of a new class of polymers using this compound as a key building block.

The synthesis of 2-bromo-N-(oxolan-2-ylmethyl)acetamide involves a multi-step process that typically begins with the preparation of the oxolane ring. This is followed by nucleophilic substitution reactions to introduce the bromine atom and the acetamide group. The exact synthetic pathway may vary depending on the desired purity and scale of production. However, modern methodologies have made this process more efficient and environmentally friendly.

In terms of safety and handling, 2-bromo-N-(oxolan-2-ylmethyl)acetamide should be treated with care due to its reactivity. It is important to follow standard laboratory protocols when working with this compound to minimize risks associated with exposure or improper storage. Proper ventilation and personal protective equipment are recommended during synthesis and handling.

In conclusion, 2-bromo-N-(oxolan-2-ylmethyl)acetamide, CAS No. 90271-69-5, is a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines.